Cas no 2229170-09-4 (4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine)
4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine
- 2229170-09-4
- EN300-1977335
-
- Inchi: 1S/C10H14ClFN2/c1-10(2,13)4-3-7-5-8(11)6-14-9(7)12/h5-6H,3-4,13H2,1-2H3
- InChI Key: BDOWCKHUPBDOIC-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(=C1)CCC(C)(C)N)F
Computed Properties
- Exact Mass: 216.0829543g/mol
- Monoisotopic Mass: 216.0829543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.9Ų
4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1977335-0.05g |
4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine |
2229170-09-4 | 0.05g |
$1200.0 | 2023-09-16 | ||
| Enamine | EN300-1977335-0.1g |
4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine |
2229170-09-4 | 0.1g |
$1257.0 | 2023-09-16 | ||
| Enamine | EN300-1977335-0.25g |
4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine |
2229170-09-4 | 0.25g |
$1315.0 | 2023-09-16 | ||
| Enamine | EN300-1977335-0.5g |
4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine |
2229170-09-4 | 0.5g |
$1372.0 | 2023-09-16 | ||
| Enamine | EN300-1977335-1.0g |
4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine |
2229170-09-4 | 1g |
$1429.0 | 2023-06-02 | ||
| Enamine | EN300-1977335-2.5g |
4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine |
2229170-09-4 | 2.5g |
$2800.0 | 2023-09-16 | ||
| Enamine | EN300-1977335-5.0g |
4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine |
2229170-09-4 | 5g |
$4143.0 | 2023-06-02 | ||
| Enamine | EN300-1977335-10.0g |
4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine |
2229170-09-4 | 10g |
$6144.0 | 2023-06-02 | ||
| Enamine | EN300-1977335-1g |
4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine |
2229170-09-4 | 1g |
$1429.0 | 2023-09-16 | ||
| Enamine | EN300-1977335-5g |
4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine |
2229170-09-4 | 5g |
$4143.0 | 2023-09-16 |
4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine
Professional Introduction to Compound with CAS No. 2229170-09-4 and Product Name: 4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine
The compound with the CAS number 2229170-09-4 and the product name 4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular architecture of this compound includes a pyridine core substituted with chloro and fluoro groups, which are known to enhance binding affinity and selectivity in biological targets.
In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecule inhibitors targeting various therapeutic pathways. The 4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine structure is particularly noteworthy because it combines elements that are highly favorable for drug-like properties. The presence of the chloro group at the 5-position of the pyridine ring and the fluoro group at the 2-position introduces electronic and steric effects that can modulate receptor interactions. These modifications are often employed to improve metabolic stability, reduce toxicity, and enhance pharmacokinetic profiles.
One of the most compelling aspects of this compound is its potential as a scaffold for further drug discovery. The 5-chloro-2-fluoropyridine moiety is a well-documented pharmacophore that has been successfully utilized in numerous drug candidates. For instance, it has been incorporated into kinase inhibitors, where the electron-withdrawing nature of the chloro and fluoro groups helps to optimize binding interactions with ATP pockets in protein targets. Similarly, the 2-methylbutan-2-amine side chain contributes to the overall solubility and bioavailability of the molecule, making it a promising candidate for oral administration.
Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry due to their ability to enhance drug efficacy and selectivity. A notable example is the use of fluorinated pyridines in tyrosine kinase inhibitors (TKIs), where these groups have been shown to improve binding affinity by increasing hydrophobic interactions and reducing metabolic degradation. The 4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine compound aligns with this trend, as it incorporates both chloro and fluoro substituents that are known to enhance receptor binding.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include nucleophilic substitution reactions to introduce the chloro and fluoro groups onto the pyridine ring, followed by alkylation reactions to attach the 2-methylbutan-2-amine side chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve regioselective modifications. The synthetic strategy must be carefully optimized to minimize side products and maximize scalability for industrial production.
In terms of biological activity, preliminary in vitro studies suggest that 4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine exhibits promising interactions with various biological targets. For example, it has shown inhibitory activity against certain enzymes involved in cancer pathways, making it a potential lead compound for further development into an anticancer therapeutic. Additionally, its structural features may make it suitable for targeting other diseases such as inflammatory disorders or infectious diseases, where modulation of protein-protein interactions is crucial.
The pharmacokinetic properties of this compound are also an area of active investigation. Studies have indicated that fluorinated pyridines can significantly influence drug absorption, distribution, metabolism, and excretion (ADME) profiles. The 4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine structure may offer advantages such as improved oral bioavailability and reduced clearance rates, which are critical factors for drug efficacy. Further research is needed to fully characterize these properties using animal models and human clinical trials.
From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for pharmaceutical compounds like this one. This includes rigorous quality control measures during synthesis, purification, and formulation stages to guarantee consistency and safety. Collaborative efforts between synthetic chemists, pharmacologists, and regulatory experts are necessary to navigate the complex landscape of drug development and approval processes.
The future prospects for 4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine are exciting given its versatile structural framework and potential therapeutic applications. Continued research efforts should focus on optimizing its chemical properties, exploring new biological targets, and conducting preclinical studies to validate its safety and efficacy. As our understanding of disease mechanisms advances, compounds like this one will play an increasingly important role in developing next-generation therapeutics.
2229170-09-4 (4-(5-chloro-2-fluoropyridin-3-yl)-2-methylbutan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)